Cas no 105-93-1 (1,2-Ethanediamine,N1,N2-diethyl-N1-[2-(ethylamino)ethyl]-)

• Product Name: 1,2-Ethanediamine,N1,N2-diethyl-N1-[2-(ethylamino)ethyl]-
• CAS No: 105-93-1
• MF: C₁₀H₂₅N₃
• MW: 187.325602293015
• CID: 161065
• PubChem ID: 66931
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N2-diethyl-N1-[2-(ethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N2-diethyl-N1-[2-(ethylamino)ethyl]-
• 1 4 7-TRIETHYLDIETHYLENETRIAMINE
• N,N'-diethyl-N'-[2-(ethylamino)ethyl]ethane-1,2-diamine
• 1,2-Ethanediamine,N,N'-diethyl-N-[2-(ethylamino)ethyl]
• 1,4,7-triethyl-1,4,7-triazaheptane
• 6-ethyl-3,6,9-triazaundecane
• AC1L26HE
• AC1Q4U0R
• EINECS 203-346-2
• ethyl-bis-(2-ethylamino-ethyl)-amine
• n,n',n
• N,N',N''-triethyl diethylenetriamine
• N,N',N''-Triethyl-3-aza-1,5-pentanediamine
• N-Ethylbis(2-ethylaminoethyl)amine
• N,N,N-triethyldiethylenetriamine
• ethyl-bis[2-(ethylamino)ethyl]amine
• 2,2'-(Ethylimino)bis(N-ethylethanamine)
• n,n’-diethyl-n-[2-(ethylamino)ethyl]-2-ethanediamine
• N,N'-diethyl-N-[2-(ethylamino)ethyl]ethane-1,2-diamine
• N,N'-Diethyl-N-[2-(ethylamino)ethyl]-1,2-ethanediamine
• 1,4,7-TRIETHYLDIETHYLENETRIAMINE
• AKOS006283310
• NS00023396
• DTXSID5059327
• SCHEMBL3972281
• N1,N2-Diethyl-N1-(2-(ethylamino)ethyl)ethane-1,2-diamine
• 105-93-1
• ethyl(2-{ethyl[2-(ethylamino)ethyl]amino}ethyl)amine
• ICDOTLXZHXEZNU-UHFFFAOYSA-N
• 1,2-Ethanediamine, N,N'-diethyl-N-[2-(ethylamino)ethyl]-
• 1,2-Ethanediamine, N1,N2-diethyl-N1-(2-(ethylamino)ethyl)-
• N,N',N''-Triethyldiethylenetriamine
• 1,2-Ethanediamine, N,N'-diethyl-N-(2-(ethylamino)ethyl)-
• FT-0716480

• Inchi： 1S/C10H25N3/c1-4-11-7-9-13(6-3)10-8-12-5-2/h11-12H,4-10H2,1-3H3
• InChI Key： ICDOTLXZHXEZNU-UHFFFAOYSA-N
• SMILES： N(CC)(CCNCC)CCNCC

Computed Properties

• Exact Mass: 187.20500
• Monoisotopic Mass: 187.204848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Experimental Properties

• Density: 0.857
• Boiling Point: 66-67°C
• Flash Point: 83.3°C
• Refractive Index: 1.455
• PSA: 27.30000
• LogP: 1.30910